Cas no 1782531-62-7 ([cis-4-fluorocyclohexyl]methanol)

[cis-4-Fluorocyclohexyl]methanol is a fluorinated cyclohexane derivative featuring a hydroxylmethyl group in the cis configuration relative to the fluorine substituent. This compound is valued for its stereospecific structure, which is critical in pharmaceutical and agrochemical research, particularly in the design of bioactive molecules. The presence of both fluorine and hydroxyl groups enhances its utility as a versatile intermediate, enabling further functionalization or serving as a chiral building block. Its well-defined stereochemistry ensures consistency in synthetic applications, while the fluorine atom can influence electronic and metabolic properties in target compounds. Suitable for use under controlled conditions, it is typically handled with standard laboratory precautions.
[cis-4-fluorocyclohexyl]methanol structure
1782531-62-7 structure
Product Name:[cis-4-fluorocyclohexyl]methanol
CAS No:1782531-62-7
MF:
MW:
CID:4613804
Update Time:2025-10-25

[cis-4-fluorocyclohexyl]methanol Chemical and Physical Properties

Names and Identifiers

    • [cis-4-fluorocyclohexyl]methanol
    • SMILES: OC[C@@H]1CC[C@H](F)CC1

[cis-4-fluorocyclohexyl]methanol Pricemore >>

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[cis-4-fluorocyclohexyl]methanol Related Literature

Additional information on [cis-4-fluorocyclohexyl]methanol

Introduction to [cis-4-fluorocyclohexyl]methanol (CAS No. 1782531-62-7)

[cis-4-fluorocyclohexyl]methanol (CAS No. 1782531-62-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its cis configuration and the presence of a fluorine atom on the cyclohexyl ring, which imparts distinct reactivity and biological activity.

The chemical structure of [cis-4-fluorocyclohexyl]methanol consists of a cyclohexane ring with a fluorine substituent at the 4-position and a hydroxymethyl group attached to the 1-position. The cis configuration of the hydroxymethyl group relative to the fluorine atom is crucial for its specific interactions with biological targets. This configuration influences the compound's solubility, stability, and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In medicinal chemistry, [cis-4-fluorocyclohexyl]methanol has been explored as a building block for the development of novel therapeutic agents. Recent studies have highlighted its potential as a precursor for compounds with anti-inflammatory, analgesic, and neuroprotective properties. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that derivatives of [cis-4-fluorocyclohexyl]methanol exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting its utility in the treatment of inflammatory diseases.

The fluorine atom in [cis-4-fluorocyclohexyl]methanol plays a critical role in modulating its biological activity. Fluorination can enhance the lipophilicity and metabolic stability of molecules, which are important factors in drug design. Additionally, the presence of fluorine can alter the electronic properties of the molecule, leading to improved binding affinity to target proteins. These properties make [cis-4-fluorocyclohexyl]methanol an attractive candidate for further optimization and development into therapeutic agents.

Beyond its applications in medicinal chemistry, [cis-4-fluorocyclohexyl]methanol has also found use in other areas of chemical research. In materials science, it has been investigated as a component in the synthesis of advanced polymers and coatings. The unique combination of cyclohexane ring flexibility and fluorine-induced stability makes it suitable for creating materials with enhanced mechanical and thermal properties.

In terms of synthetic methodology, several efficient routes have been developed for the preparation of [cis-4-fluorocyclohexyl]methanol. One common approach involves the selective fluorination of cyclohexanone followed by reduction to form the hydroxymethyl group. Recent advancements in catalytic methods have further improved the yield and selectivity of these reactions, making large-scale production more feasible.

The safety profile of [cis-4-fluorocyclohexyl]methanol is an important consideration for its practical applications. Toxicological studies have shown that it exhibits low toxicity at relevant concentrations, making it suitable for use in pharmaceutical formulations and other industrial processes. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety.

In conclusion, [cis-4-fluorocyclohexyl]methanol (CAS No. 1782531-62-7) is a versatile compound with promising applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.

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